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Compound of Interest

Compound Name: 4,4'-Methylenebispyrocatechol

Cat. No.: B089054 Get Quote

4,4'-Methylenebispyrocatechol: A Technical
Overview
CAS Number: 14235-78-0

Abstract
4,4'-Methylenebispyrocatechol, also known by its IUPAC name 4-[(3,4-

dihydroxyphenyl)methyl]benzene-1,2-diol, is a polycyclic phenol that has been identified as a

naturally occurring compound in the red alga Odonthalia corymbifera. Despite its defined

chemical structure and natural origin, publicly available data on its specific physical properties,

synthetic methodologies, and biological activities, including its effects on cellular signaling

pathways, is notably scarce. This technical guide provides a comprehensive summary of the

currently available information for researchers, scientists, and professionals in drug

development, while also highlighting the significant gaps in the existing scientific literature.

Chemical and Physical Properties
Detailed experimental data for the physical properties of 4,4'-Methylenebispyrocatechol are

not readily available in published literature. The following table summarizes the basic chemical

identifiers and computed properties.
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Property Value Source

CAS Number 14235-78-0 PubChem[1]

IUPAC Name

4-[(3,4-

dihydroxyphenyl)methyl]benze

ne-1,2-diol

PubChem[1]

Molecular Formula C₁₃H₁₂O₄ PubChem[1]

Molecular Weight 232.23 g/mol PubChem[1]

Melting Point Not Available

Boiling Point Not Available

Solubility Not Available

Synthesis and Isolation
Chemical Synthesis
A specific, detailed experimental protocol for the chemical synthesis of 4,4'-
Methylenebispyrocatechol is not described in the current scientific literature. General

synthetic strategies for related bis-pyrocatechol compounds may involve the condensation of

pyrocatechol with a methylene source, but a validated procedure for this specific isomer is not

available.

Natural Source and Isolation
4,4'-Methylenebispyrocatechol has been reported to be a constituent of the red alga

Odonthalia corymbifera[1]. However, a detailed experimental protocol for its isolation and

purification from this natural source has not been published. Research on Odonthalia

corymbifera has often focused on the isolation and biological activities of its brominated

phenolic compounds.

Biological Activity and Signaling Pathways
There is a significant lack of research on the biological activity of 4,4'-
Methylenebispyrocatechol. While related pyrocatechol derivatives have been investigated for
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their antioxidant and anti-inflammatory properties, no specific studies have been found that

detail the biological effects or the mechanism of action of 4,4'-Methylenebispyrocatechol.
Consequently, there is no information available regarding its influence on any cellular signaling

pathways.

Experimental Protocols
Due to the absence of published research on the synthesis, isolation, or biological evaluation of

4,4'-Methylenebispyrocatechol, no detailed experimental protocols can be provided at this

time.

Signaling Pathways and Experimental Workflows
As there is no available information on the interaction of 4,4'-Methylenebispyrocatechol with

any biological pathways, the creation of signaling pathway diagrams is not possible. Similarly,

without published experimental studies, diagrams of experimental workflows cannot be

generated.

Future Directions
The lack of data on 4,4'-Methylenebispyrocatechol presents a clear opportunity for future

research. Key areas for investigation include:

Development of a robust synthetic route to enable further study of the compound.

Establishment of an efficient protocol for its isolation from Odonthalia corymbifera.

Comprehensive evaluation of its biological activities, including but not limited to its potential

antioxidant, anti-inflammatory, antimicrobial, and cytotoxic properties.

Investigation into its mechanism of action and its effects on key cellular signaling pathways,

which could unveil potential therapeutic applications.

Conclusion
4,4'-Methylenebispyrocatechol is a structurally defined natural product with a validated CAS

number. However, a thorough review of the scientific literature reveals a significant void in our

understanding of its physicochemical properties, synthesis, and biological functions. This guide
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serves to consolidate the limited available information and to underscore the need for

foundational research to unlock the potential of this molecule for applications in drug discovery

and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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